Cas no 50999-75-2 (1-Cyclopentene-1-heptanal, 5-oxo-)

• Product Name: 1-Cyclopentene-1-heptanal, 5-oxo-
• CAS No: 50999-75-2
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 363629
• PubChem ID: 71366373
• Update Time: 2025-04-19

1-Cyclopentene-1-heptanal, 5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentene-1-heptanal, 5-oxo-
• 7-(5-oxocyclopenten-1-yl)heptanal
• SCHEMBL13619516
• 7-(5-Oxocyclopent-1-en-1-yl)heptanal
• 50999-75-2
• DTXSID70789734

• Inchi： 1S/C12H18O2/c13-10-5-3-1-2-4-7-11-8-6-9-12(11)14/h8,10H,1-7,9H2
• InChI Key： IJAISRYWNXYCTM-UHFFFAOYSA-N
• SMILES： O=C1CCC=C1CCCCCCC=O

Computed Properties

• Exact Mass: 194.13074
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14